3-methyl-7-(4-methylbenzyl)-8-(4-phenethylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-[(4-methylphenyl)methyl]-8-[4-(2-phenylethyl)piperazin-1-yl]purine-2,6-dione
• InChI: InChI=1S/C26H30N6O2/c1-19-8-10-21(11-9-19)18-32-22-23(29(2)26(34)28-24(22)33)27-25(32)31-16-14-30(15-17-31)13-12-20-6-4-3-5-7-20/h3-11H,12-18H2,1-2H3,(H,28,33,34)
• InChI Key: UUCIAMSRDHSHOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(N=C2N4CCN(CC4)CCC5=CC=CC=C5)N(C(=O)NC3=O)C
• Molecular Formula: C26H30N6O2
• Molecular Weight: 458.6 g/mol

Description

3-methyl-7-(4-methylbenzyl)-8-(4-phenethylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C26H30N6O2 and its molecular weight is 458.566. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Compounds related to the target molecule have been synthesized as intermediates for further chemical transformations. For example, novel derivatives with specific structural modifications serve as models or intermediates for synthesizing complex molecules with potential biological activities (Saito et al., 1997).

Pharmacological Applications

• Derivatives of structurally related compounds have been studied for their receptor affinity and pharmacological evaluation, indicating potential as psychotropic agents (Chłoń-Rzepa et al., 2013). This suggests that similar compounds, including the one of interest, could be explored for their potential effects on neurotransmitter systems.

Natural Products and Marine-Derived Compounds

• Research on derivatives from marine-derived actinomycete Streptomyces sp. FXJ7.328 has led to the discovery of new diketopiperazine derivatives with modest antiviral activities (Wang et al., 2013). Such studies highlight the potential of related compounds for antiviral research and the exploration of natural sources for novel bioactive molecules.

Analgesic Activity

• Analgesic properties have been observed in related compounds, indicating significant analgesic and anti-inflammatory effects. This suggests potential therapeutic applications for pain management (Zygmunt et al., 2015).